Rhenium hexafluoride

Specification

• CAS No.: 10049-17-9
• Molecular Formula: F6Re-6
• Molecular Weight: 300.197 g/mol
• IUPAC Name: rhenium;hexafluoride
• Standard InChI: InChI=1S/6FH.Re/h6*1H;/p-6
• Standard InChI Key: AAPOYMJYHKCERU-UHFFFAOYSA-H
• SMILES: F[Re](F)(F)(F)(F)F
• Canonical SMILES: [F-].[F-].[F-].[F-].[F-].[F-].[Re]

Introduction

Physical Properties

Rhenium hexafluoride exhibits distinctive physical characteristics that influence its handling requirements and applications. At ambient conditions, it exists primarily as a yellow to orange liquid that transitions between solid and gaseous states near room temperature.

State and Appearance

At room temperature, rhenium hexafluoride is typically observed as a yellow to orange liquid. When cooled below its melting point (18.5°C), it solidifies into yellow crystalline cubic structures. When heated above its boiling point, it forms a colorless gas. The compound is extremely hygroscopic and forms bluish vapors upon contact with air. Notably, exposure to air causes it to discolor, transforming into a dark purple liquid due to chemical reactions with moisture and oxygen.

Key Physical Constants

The following table summarizes the essential physical properties of rhenium hexafluoride:

Property	Value
Molecular Weight	300.20 g/mol
Appearance	Yellow to orange liquid or yellow crystalline solid
Density	4.94 g/cm³
Melting Point	18.5°C (65.3°F; 291.6 K)
Boiling Point	33.7-34.0°C
Physical State (25°C)	Liquid
Solubility in Nitric Acid	Soluble
Solubility in Anhydrous HF	1.75 moles/1000 g HF

Molecular Structure

Rhenium hexafluoride possesses an octahedral molecular geometry, belonging to the point group Oh. This structure features a central rhenium atom surrounded by six fluorine atoms positioned at the vertices of an octahedron. The Re–F bond length has been measured at 1.823 Å, indicating the nature of the chemical bonding between rhenium and fluorine atoms. This octahedral arrangement is crucial for understanding the compound's chemical reactivity and physical properties.

Chemical Properties

The chemical behavior of rhenium hexafluoride significantly influences its applications and handling requirements. Its reactivity profile makes it valuable for various chemical transformations and industrial processes.

Synthesis Methods

The primary method for synthesizing rhenium hexafluoride involves the combination of rhenium heptafluoride with additional rhenium metal. This reaction is typically conducted at elevated temperatures (around 300°C) in a pressure vessel, according to the following equation:

6 ReF₇ + Re → 7 ReF₆

Alternatively, rhenium hexafluoride can be prepared through direct fluorination of rhenium metal, although historical attempts using this method by Ruff and Kwasnik likely produced mixtures of ReF₆ and ReF₇ rather than pure ReF₆. Modern synthesis techniques have refined these processes to produce higher purity materials suitable for commercial applications.

Key Reactions

Rhenium hexafluoride participates in several notable reactions that demonstrate its chemical versatility:

• It reacts with potassium fluoride to form potassium octafluororhenate:
  2KF + ReF₆ → K₂ReF₈

• It oxidizes nitric oxide to form nitrosyl hexafluororhenate:
  NO + ReF₆ → [NO][ReF₆]

• It undergoes reduction with hydrogen to produce pure rhenium metal, a reaction fundamental to its application in electronics and materials science.

Crystal Structure

The solid-state structure of rhenium hexafluoride provides insights into its physical properties and molecular interactions in the crystalline phase.

Solid State Structure

When cooled to form a solid, rhenium hexafluoride adopts an orthorhombic crystal structure belonging to the space group Pnma, as determined by measurements at -140°C. The crystal lattice contains four formula units (discrete ReF₆ molecules) per unit cell. This arrangement results in the observed density of 4.94 g/cm³ for solid rhenium hexafluoride.

Crystallographic Parameters

The lattice parameters for the orthorhombic crystal structure of solid rhenium hexafluoride are as follows:

• a = 9.417 Å

• b = 8.570 Å

• c = 4.965 Å

These crystallographic details are essential for understanding the compound's behavior in the solid state and its transition properties between physical states.

Applications and Uses

Rhenium hexafluoride finds application across multiple industries due to its unique chemical and physical properties.

Electronics Industry

In the electronics sector, rhenium hexafluoride serves as a commercial material for depositing thin films of rhenium on various substrates. These films are valuable in microelectronics for creating specialized components that benefit from rhenium's unique properties, including high melting point, exceptional corrosion resistance, and significant strength at elevated temperatures.

Production of Rhenium Metals and Alloys

Rhenium hexafluoride functions as a crucial intermediate in the production of high-purity rhenium metal. Through a reduction process employing hydrogen gas, the compound is converted to pure rhenium metal. The resulting rhenium and its alloys find applications in aerospace components, high-temperature thermocouples, electrical contacts, and heating elements, where their exceptional properties provide significant advantages over other materials.

Catalyst Manufacturing

The compound plays a vital role in the synthesis of catalysts for various chemical reactions. These catalysts are essential for numerous industrial processes, including hydrodesulfurization (HDS), hydrodenitrogenation (HDN), and Fischer-Tropsch synthesis. HDS and HDN are crucial processes in petroleum refining, responsible for removing sulfur and nitrogen impurities from crude oil products. The Fischer-Tropsch process, which converts carbon monoxide and hydrogen into liquid hydrocarbons, also benefits from catalysts derived from rhenium compounds.

Research Developments

Scientific research on rhenium hexafluoride continues to enhance our understanding of its properties and potential applications.

Spectroscopic Studies

Research has been conducted on the vibrational spectrum and molecular structure of rhenium hexafluoride, as evidenced by publications from the Atomic Energy Research Establishment in Harwell, England. These spectroscopic investigations provide valuable insights into the compound's molecular dynamics and structural characteristics, which inform its applications in various fields.